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Compound of Interest

Ethyl 2-(4-hydroxythiazol-2-
Compound Name:
yl)acetate

Cat. No.: B181909

Technical Guide: Ethyl 2-(4-hydroxythiazol-2-
yl)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties, a
detailed experimental protocol for the synthesis, and a conceptual workflow for Ethyl 2-(4-
hydroxythiazol-2-yl)acetate, a heterocyclic compound of interest in medicinal chemistry and
drug discovery.

Core Data Presentation

The key quantitative data for Ethyl 2-(4-hydroxythiazol-2-yl)acetate are summarized in the
table below for quick reference.

Property Value Source
Molecular Formula C7H9sNOsS P&S Chemicals[1]
Molecular Weight 187.21 g/mol Calculated

CAS Number 79878-57-2 P&S Chemicals[1]
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Experimental Protocol: Synthesis of Ethyl 2-(4-
hydroxythiazol-2-yl)acetate via Hantzsch Thiazole
Synthesis

The following is a detailed methodology for the synthesis of Ethyl 2-(4-hydroxythiazol-2-
yl)acetate, adapted from the principles of the Hantzsch thiazole synthesis. This reaction
involves the condensation of an a-halocarbonyl compound with a thioamide.

Materials:

Ethyl 2-chloroacetoacetate

e Thiourea

o Ethanol

e Sodium bicarbonate (NaHCO3)

o Water (deionized)

o Ethyl acetate

e Hexane

o Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer with hotplate

e Separatory funnel

 Rotary evaporator

o Apparatus for column chromatography (silica gel)
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Thin Layer Chromatography (TLC) plates

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve thiourea (1 equivalent) in 200 mL of ethanol.

Addition of Reactant: To the stirring solution, add ethyl 2-chloroacetoacetate (1 equivalent)
dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6
hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 1:1
ethyl acetate/hexane solvent system.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate until
the pH is approximately 7-8.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times
with 50 mL portions of ethyl acetate.

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a
gradient of ethyl acetate in hexane to yield pure Ethyl 2-(4-hydroxythiazol-2-yl)acetate.

Characterization: Confirm the structure and purity of the final product using techniques such
as 'H NMR, 13C NMR, and mass spectrometry.

Mandatory Visualizations

The following diagrams illustrate the conceptual frameworks relevant to the synthesis of Ethyl

2-(4-hydroxythiazol-2-yl)acetate.
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Caption: Hantzsch Thiazole Synthesis Pathway.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b181909?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve Thiourea in Ethanol
Add Ethyl 2-chloroacetoacetate

:

Heat to Reflux (4-6h)
Monitor by TLC

:

Cool to RT
Neutralize with NaHCO3

'

Extract with Ethyl Acetate

'

Dry over MgSOa
Concentrate via Rotovap

:

Column Chromatography
(Silica Gel)

Characterize Product
(NMR, MS)

Click to download full resolution via product page

Caption: Experimental Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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